Cas no 13881-54-4 (1-Propene-1-sulfonylisocyanate)
13881-54-4 structure
Product Name:1-Propene-1-sulfonylisocyanate
CAS No:13881-54-4
MF:C4H5NO3S
MW:147.152399778366
CID:215759
PubChem ID:6438031
Update Time:2025-04-19
1-Propene-1-sulfonylisocyanate Chemical and Physical Properties
Names and Identifiers
-
- 1-Propene-1-sulfonylisocyanate
- N-(oxomethylidene)prop-1-ene-1-sulfonamide
- prop-1-enesulphonyl isocyanate
- (1E)-prop-1-ene-1-sulfonyl isocyanate
- 1-Propenylsulfonyl isocyanate
- SCHEMBL9918942
- PROP-1-ENESULFONYL ISOCYANATE
- 13881-54-4
- EINECS 237-648-0
- (E)-N-(oxomethylidene)prop-1-ene-1-sulfonamide
-
- Inchi: 1S/C4H5NO3S/c1-2-3-9(7,8)5-4-6/h2-3H,1H3/b3-2+
- InChI Key: DAONPBQTUWQEQJ-NSCUHMNNSA-N
- SMILES: S(/C=C/C)(N=C=O)(=O)=O
Computed Properties
- Exact Mass: 146.99901420g/mol
- Monoisotopic Mass: 146.99901420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 72Ų
1-Propene-1-sulfonylisocyanate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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